Cas no 868680-28-8 (1-ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione)

• Product Name: 1-ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione
• CAS No: 868680-28-8
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5762873
• PubChem ID: 7190134
• Update Time: 2025-05-19

1-ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 868680-28-8
• AKOS024612360
• SR-01000016183-1
• 1-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-4-ethylpiperazine-2,3-dione
• F1827-0005
• 1-ethyl-4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]piperazine-2,3-dione
• CCG-276305
• 1-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-4-ethylpiperazine-2,3-dione
• SR-01000016183
• 2,3-Piperazinedione, 1-[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]-4-ethyl-
• 1-ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione

• Inchi： 1S/C17H21N3O3/c1-2-18-10-11-19(17(23)16(18)22)12-15(21)20-9-5-7-13-6-3-4-8-14(13)20/h3-4,6,8H,2,5,7,9-12H2,1H3
• InChI Key： HFNJKQILFNGZJJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C(N(CC)CC1)=O)=O)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 536.2±60.0 °C(Predicted)
• pka: 1.01±0.20(Predicted)

Additional information on 1-ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione

Comprehensive Overview of 1-Ethyl-4-2-Oxo-2-(1,2,3,4-Tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione (CAS No. 868680-28-8)

1-Ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione (CAS No. 868680-28-8) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a tetrahydroquinoline moiety, and an ethyl group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-Ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione is particularly noteworthy due to its intricate arrangement of functional groups. The piperazine ring is a common motif in many bioactive compounds and is known for its ability to enhance solubility and bioavailability. The tetrahydroquinoline moiety adds to the compound's lipophilicity and can influence its binding affinity to specific receptors. The presence of the ethyl group further modulates the compound's physicochemical properties, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 1-Ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 1-Ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione could be a promising candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-Ethyl-4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylpiperazine-2,3-dione has also been investigated for its potential as an antiviral agent. A study published in the Virology Journal demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis and protein processing pathways. These results indicate that 1-Ethyl-4-2-o xo - 2 - ( 1 , 2 , 3 , 4 - tetrahydroquinolin - 1 - yl ) ethylpiperazine - 2 , 3 - dione could be a valuable addition to the arsenal of antiviral drugs.

The pharmacokinetic profile of 1-Ethyl - 4 - 2 - oxo - 2 - ( 1 , 2 , 3 , 4 - tetrahydroquinolin - yl ) ethylpiperazine - dione has also been extensively studied. Research indicates that this compound has favorable absorption properties and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Ethyl - oxo - ( yl ) ethylpiperazine - dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit any major adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-Ethyl - oxo - ( yl ) ethylpiperazine - dione (CAS No. ) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.